Cas no 148900-66-7 (N-methoxy-N-methylfuran-3-carboxamide)

• Product Name: N-methoxy-N-methylfuran-3-carboxamide
• CAS No: 148900-66-7
• MF: C₇H₉NO₃
• MW: 155.151262044907
• MDL: MFCD18817985
• CID: 100355
• PubChem ID: 10487090
• Update Time: 2025-10-21

N-methoxy-N-methylfuran-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxamide,N-methoxy-N-methyl-
• N-methoxy-N-methyl-3-Furancarboxamide
• 3-(N-methyl-N-hydroxyethyl amino)-phenol
• 3-(N-methyl-N-methoxycarbamoyl)furan
• 3-[(2-hydroxyethyl)(methyl)amino]phenol
• CTK1B0885
• furan-3-carboxylic acid methoxy(methyl)amide
• N-methoxy-N-methylfuran-3-carboxamide
• Phenol, 3-[(2-hydroxyethyl)methylamino]-
• SureCN5145010
• 3-Furancarboxamide,N-methoxy-N-methyl-(9CI)
• AKOS009085749
• AC8181
• SY257751
• FT-0725034
• F1903-0242
• MFCD18817985
• CS-0446841
• MFPGWFIDJVZSPW-UHFFFAOYSA-N
• 148900-66-7
• SCHEMBL1515895
• DA-21116

• MDL： MFCD18817985
• Inchi： 1S/C7H9NO3/c1-8(10-2)7(9)6-3-4-11-5-6/h3-5H,1-2H3
• InChI Key： MFPGWFIDJVZSPW-UHFFFAOYSA-N
• SMILES： O(C)N(C)C(C1=COC=C1)=O

Computed Properties

• Exact Mass: 155.058243149g/mol
• Monoisotopic Mass: 155.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 42.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furan-3-carboxylic acid and derivatives

Additional information on N-methoxy-N-methylfuran-3-carboxamide

N-Methoxy-N-Methylfuran-3-Carboxamide: A Comprehensive Overview

N-Methoxy-N-methylfuran-3-carboxamide, with the CAS number 148900-66-7, is a versatile organic compound that has garnered significant attention in various fields of chemistry and materials science. This compound, often abbreviated as N-methoxy-N-methylfuran-3-carboxamide, is characterized by its unique structure, which combines a furan ring with a carboxamide group and methoxy and methyl substituents. Its chemical formula is C₈H₁₁NO₃, and it has a molecular weight of 167.19 g/mol.

The synthesis of N-methoxy-N-methylfuran-3-carboxamide involves a series of carefully controlled reactions, including the formation of the furan ring and subsequent functionalization to introduce the carboxamide group. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, making it more efficient and scalable for industrial applications.

One of the most notable applications of N-methoxy-N-methylfuran-3-carboxamide is in the field of drug discovery. Its structure allows for potential interactions with various biological targets, making it a valuable lead compound in medicinal chemistry research. For instance, studies have shown that this compound exhibits promising activity against certain enzymes involved in metabolic disorders.

In addition to its biological applications, N-methoxy-N-methylfuran-3-carboxamide has also found use in materials science as a precursor for advanced polymers and coatings. Its ability to undergo polymerization under specific conditions has led to its incorporation into high-performance materials with tailored properties such as thermal stability and mechanical strength.

Recent research has also explored the environmental impact of N-methoxy-N-methylfuran-3-carboxamide. Studies have demonstrated that this compound is biodegradable under certain conditions, which is a critical factor for its sustainable use in industrial processes. Furthermore, its low toxicity profile makes it a safer alternative to some traditional chemicals used in similar applications.

The versatility of N-methoxy-N-methylfuran-3-carboxamide extends to its role as an intermediate in organic synthesis. Its ability to participate in various chemical reactions, such as nucleophilic substitutions and condensations, makes it an invaluable building block for constructing more complex molecules.

From an analytical standpoint, the characterization of N-methoxy-N-methylfuran-3-carboxamide has been enhanced by modern spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS). These techniques provide detailed insights into its molecular structure and purity, ensuring high-quality standards in both research and industrial settings.

In conclusion, N-Methoxy-N-Methylfuran-3-Carboxamide (CAS No: 148900-66-7) is a multifaceted compound with applications spanning drug discovery, materials science, and organic synthesis. Its unique properties and recent advancements in its synthesis and application underscore its importance in contemporary chemical research.